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Cat. No.: B150596 Get Quote

Tenuifoliside C: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tenuifoliside C is a naturally occurring oligosaccharide ester isolated from the roots of

Polygala tenuifolia Willd. and has also been reported in Polygala glomerata.[1] This technical

guide provides a detailed overview of the chemical structure, physicochemical properties, and

biological activities of Tenuifoliside C, with a focus on its potential as a therapeutic agent. The

information presented herein is intended to serve as a comprehensive resource for

researchers, scientists, and professionals involved in drug discovery and development.

Chemical Structure and Physicochemical Properties
Tenuifoliside C is characterized by a complex chemical structure, contributing to its distinct

physicochemical properties.

2.1. Chemical Structure

The systematic IUPAC name for Tenuifoliside C is [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-

[(2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-3-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-
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enoyl]oxyoxolan-2-yl]oxyoxan-2-yl]methyl (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-

enoate.[1]

Table 1: Chemical Identifiers of Tenuifoliside C

Identifier Value

Molecular Formula C₃₅H₄₄O₁₉[1]

Molecular Weight 768.7 g/mol [1]

CAS Number 139726-37-7[1]

Canonical SMILES

COC1=CC(=CC(=C1O)OC)/C=C/C(=O)OC[C@

H]2--INVALID-LINK--O[C@]3(--INVALID-LINK--

CO)O)OC(=O)/C=C/C4=CC(=C(C(=C4)OC)OC)

OC)CO)O)O">C@HO

Synonyms (-)-Tenuifoliside C, UNII-LVZ4W45F47[1]

2.2. Physicochemical Properties

Experimentally determined physicochemical data for Tenuifoliside C is limited. The available

information, including predicted values, is summarized in Table 2. It has been physically

described as a yellow powder.[2]

Table 2: Physicochemical Properties of Tenuifoliside C

Property Value Source

Physical State Yellow powder [2]

Boiling Point (Predicted) 980.4 ± 65.0 °C PubChem

Density (Predicted) 1.51 ± 0.1 g/cm³ PubChem

pKa (Predicted) 9.75 ± 0.36 PubChem

Solubility Soluble in DMSO MedChemExpress
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Biological Activities and Mechanism of Action
Tenuifoliside C has demonstrated a range of biological activities, highlighting its therapeutic

potential.

3.1. Anti-inflammatory Activity

Tenuifoliside C exhibits significant anti-inflammatory properties. In a study using

lipopolysaccharide (LPS)-stimulated bone marrow-derived dendritic cells (BMDCs),

Tenuifoliside C inhibited the production of the pro-inflammatory cytokines Interleukin-6 (IL-6)

and Tumor Necrosis Factor-alpha (TNF-α). The half-maximal inhibitory concentrations (IC₅₀) for

these activities are presented in Table 3.[2]

Table 3: Anti-inflammatory Activity of Tenuifoliside C

Cytokine IC₅₀ (µM) Cell Line

IL-6 0.24 ± 0.06[2] LPS-stimulated BMDCs

TNF-α 1.04 ± 0.12[2] LPS-stimulated BMDCs

3.2. Enzyme Inhibition

Tenuifoliside C has been identified as an inhibitor of two key enzymes:

Lactate Dehydrogenase (LDH): It is a targeted inhibitor of lactate dehydrogenase.[3]

Cytochrome P450 2E1 (CYP2E1): Tenuifoliside C significantly inhibits the activity of

CYP2E1, an enzyme involved in the metabolism of various xenobiotics.[4]

Quantitative data (e.g., IC₅₀ values) for the inhibition of LDH and CYP2E1 by Tenuifoliside C
are not readily available in the reviewed literature.

3.3. Postulated Mechanism of Action: Involvement of NF-κB and MAPK Signaling Pathways

While direct studies on the signaling pathways modulated by Tenuifoliside C are limited, the

mechanisms of action for structurally related compounds isolated from Polygala tenuifolia, such

as Tenuifoliside A, have been investigated. These studies suggest the involvement of the
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Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling

pathways in their anti-inflammatory effects.[5][6] It is plausible that Tenuifoliside C shares a

similar mechanism of action.

The logical relationship for the anti-inflammatory action is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24877714/
https://pubmed.ncbi.nlm.nih.gov/24076326/
https://www.benchchem.com/product/b150596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Flow of Tenuifoliside C's Anti-inflammatory Action
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Extraction and Isolation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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